1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine

• IUPAC Name: 1-[2-(azocan-1-yl)-4-methylpyrimidin-5-yl]-N-(thiophen-3-ylmethyl)ethanamine
• InChI: InChI=1S/C19H28N4S/c1-15(20-12-17-8-11-24-14-17)18-13-21-19(22-16(18)2)23-9-6-4-3-5-7-10-23/h8,11,13-15,20H,3-7,9-10,12H2,1-2H3
• InChI Key: VZDQPSHHBNAVMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NCC2=CSC=C2)N3CCCCCCC3
• Molecular Formula: C19H28N4S
• Molecular Weight: 344.5 g/mol

Description

1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine, also known as AZT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule has a unique chemical structure that allows it to interact with biological systems in a variety of ways. In

Scientific Research Applications

1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine has been studied for its potential applications in a variety of scientific research fields. It has been used as a tool to investigate the role of various biological systems, including neurotransmitter signaling pathways and protein-protein interactions. 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine has also been studied for its potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine is not fully understood, but it is thought to interact with various biological systems through its unique chemical structure. 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine has been shown to bind to specific receptors in the brain and modulate neurotransmitter signaling pathways. It has also been shown to interact with various proteins and enzymes involved in cellular signaling pathways.
Biochemical and Physiological Effects:
1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine has been shown to have a variety of biochemical and physiological effects in various biological systems. It has been shown to modulate the release of various neurotransmitters, including dopamine and serotonin. 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine has several advantages for use in lab experiments, including its unique chemical structure and potential applications in a variety of research fields. However, there are also limitations to its use, including the potential for toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine. One area of interest is the potential therapeutic applications of 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine in the treatment of various diseases, including cancer and neurological disorders. Another area of interest is the development of new synthetic methods for the production of 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine, which could lead to improved purity and yield of the final product. Additionally, further research is needed to fully understand the mechanism of action of 1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine and its interactions with various biological systems.

Synthesis Methods

1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]-N-(3-thienylmethyl)ethanamine can be synthesized through a multi-step process that involves the reaction of various reagents with starting materials. The exact synthesis method can vary depending on the desired purity and yield of the final product. One common method involves the reaction of 2-amino-4,6-dichloropyrimidine with 1-azocanyl-4-methyl-5-pyrimidinylamine in the presence of a catalyst. The resulting intermediate is then reacted with thienylmethylamine to form the final product.